Cas no 41739-24-6 (1,1-difluoro-5,5-dimethylhexane-2,4-dione)

• Product Name: 1,1-difluoro-5,5-dimethylhexane-2,4-dione
• CAS No: 41739-24-6
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 2636007
• PubChem ID: 15306734
• Update Time: 2025-04-21

1,1-difluoro-5,5-dimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-5,5-dimethylhexane-2,4-dione
• DTXSID50571210
• EN300-1125667
• AKOS004115380
• RPWVBEWBHGQTIZ-UHFFFAOYSA-N
• 41739-24-6

• Inchi： 1S/C8H12F2O2/c1-8(2,3)6(12)4-5(11)7(9)10/h7H,4H2,1-3H3
• InChI Key： RPWVBEWBHGQTIZ-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(C)(C)C)=O)=O)F

Computed Properties

• Exact Mass: 178.08053595Da
• Monoisotopic Mass: 178.08053595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų